3-Amino-5-(4-fluoro-2-hydroxyphenyl)benzoic acid, 95%

• IUPAC Name: 3-amino-5-(4-fluoro-2-hydroxyphenyl)benzoic acid
• InChI: InChI=1S/C13H10FNO3/c14-9-1-2-11(12(16)6-9)7-3-8(13(17)18)5-10(15)4-7/h1-6,16H,15H2,(H,17,18)
• InChI Key: VXCAAHPRBGAFCU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1F)O)C2=CC(=CC(=C2)N)C(=O)O
• Molecular Formula: C13H10FNO3
• DSSTOX Substance ID: DTXSID30689408
• Molecular Weight: 247.22 g/mol
• CAS RN: 1261916-24-8

Description

3-Amino-5-(4-fluoro-2-hydroxyphenyl)benzoic acid (3A5F2HPA) is an organic compound that has been used in a variety of scientific and medical research applications. It is a small molecule that is composed of an amino group, a phenyl group, and two fluorine atoms, which can be used for a variety of purposes. The compound has been used in a variety of research applications, including as a substrate for enzymes, as a therapeutic agent, and as a tool for studying biochemical and physiological processes.

Mechanism of Action

The mechanism of action of 3-Amino-5-(4-fluoro-2-hydroxyphenyl)benzoic acid, 95% is not fully understood. However, it is believed to act as an inhibitor of certain enzymes, including those involved in the metabolism of drugs and other compounds. It is also believed to act as an agonist of certain receptors, which may be involved in the regulation of physiological processes.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-Amino-5-(4-fluoro-2-hydroxyphenyl)benzoic acid, 95% are not fully understood. However, it is believed to act as an inhibitor of certain enzymes, including those involved in the metabolism of drugs and other compounds. It is also believed to act as an agonist of certain receptors, which may be involved in the regulation of physiological processes. It is also believed to have anti-inflammatory, anti-fungal, and anti-bacterial properties.

Advantages and Limitations for Lab Experiments

The advantages of using 3-Amino-5-(4-fluoro-2-hydroxyphenyl)benzoic acid, 95% in lab experiments include its small size, which makes it easy to work with, and its stability, which makes it suitable for use in a variety of experiments. Its small size also makes it suitable for use in high-throughput screening. The main limitation of using 3-Amino-5-(4-fluoro-2-hydroxyphenyl)benzoic acid, 95% in lab experiments is its low solubility in water, which can make it difficult to work with in some experiments.

Future Directions

For the use of 3-Amino-5-(4-fluoro-2-hydroxyphenyl)benzoic acid, 95% include further research into its mechanism of action, its biochemical and physiological effects, and its potential applications in medicine and other scientific fields. Additionally, further research into its solubility and stability in different solvents could lead to improved methods of synthesizing and using the compound in experiments. Finally, further research into its potential applications in drug development and drug delivery could lead to new and improved therapies.

Synthesis Methods

3-Amino-5-(4-fluoro-2-hydroxyphenyl)benzoic acid, 95% can be synthesized by a number of methods. The most common method is a reaction between 4-fluoro-2-hydroxybenzaldehyde and 3-aminobenzoic acid in the presence of a catalyst. The reaction is carried out in an aqueous medium at a temperature of around 80 degrees Celsius, and the reaction is complete within 15 minutes. The product is a crystalline solid that can be isolated by filtration or extraction.

Scientific Research Applications

3-Amino-5-(4-fluoro-2-hydroxyphenyl)benzoic acid, 95% has been used in a variety of scientific and medical research applications. It has been used as a substrate for enzymes, as a therapeutic agent, and as a tool for studying biochemical and physiological processes. It has also been used as a chemical reagent for studying the structure and function of proteins, for chemical synthesis, and as a tool for studying the effects of drugs on the body.